Cas no 252210-02-9 (1,3-Benzenedicarboxylic acid, 5-(azidomethyl)-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-(azidomethyl)-
• CAS No: 252210-02-9
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 1421692
• PubChem ID: 58789196
• Update Time: 2025-04-20

1,3-Benzenedicarboxylic acid, 5-(azidomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(azidomethyl)-
• CSNHXKUKTWJLEE-UHFFFAOYSA-N
• 252210-02-9
• A1-32164
• SCHEMBL14008691
• 5-(azidomethyl)benzene-1,3-dicarboxylic acid
• 5-(Azidomethyl)isophthalic acid

• Inchi： 1S/C9H7N3O4/c10-12-11-4-5-1-6(8(13)14)3-7(2-5)9(15)16/h1-3H,4H2,(H,13,14)(H,15,16)
• InChI Key： CSNHXKUKTWJLEE-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(CN=[N+]=[N-])C=1)=O

Computed Properties

• Exact Mass: 277.10635
• Monoisotopic Mass: 221.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 101.36